Cas no 2183440-46-0 (Sulfo-Cy5.5 amine)

• Product Name: Sulfo-Cy5.5 amine
• CAS No: 2183440-46-0
• MF: C₄₆H₅₇KN₄O₁₃S₄
• MW: 1041.32208895683
• CID: 4641780
• PubChem ID: 154731797
• Update Time: 2025-10-29

Sulfo-Cy5.5 amine Chemical and Physical Properties

Names and Identifiers

• Sulfo-Cy5.5 amine
• Sulfo-Cy5.5 amine,Sulfo-Cy5.5 NH2
• Sulfo-Cy5.5 NH2
• Sulfo-Cyanine5.5
• dipotassium;3-[6-(6-azaniumylhexylamino)-6-oxohexyl]-1,1-dimethyl-2-[5-(1,1,3-trimethyl-6,8-disulfonatobenzo[e]indol-3-ium-2-yl)penta-2,4-dienylidene]benzo[e]indole-6,8-disulfonate
• 2183440-46-0

• Inchi： 1S/C46H56N4O13S4.K.H/c1-45(2)40(49(5)36-21-19-32-34(43(36)45)26-30(64(52,53)54)28-38(32)66(58,59)60)16-10-8-11-17-41-46(3,4)44-35-27-31(65(55,56)57)29-39(67(61,62)63)33(35)20-22-37(44)50(41)25-15-9-12-18-42(51)48-24-14-7-6-13-23-47;;/h8,10-11,16-17,19-22,26-29H,6-7,9,12-15,18,23-25,47H2,1-5H3,(H4-,48,51,52,53,54,55,56,57,58,59,60,61,62,63);;
• InChI Key： CEQPNFBJBZFEBU-UHFFFAOYSA-N
• SMILES： CC1(C(N(CCCCCC(=O)NCCCCCCN)C2C=CC3=C(C=C(S(O)(=O)=O)C=C3C1=2)S(O)(=O)=O)=CC=CC=CC1=[N+](C2C=CC3=C(C=C(S(O)(=O)=O)C=C3C=2C1(C)C)S([O-])(=O)=O)C)C.[KH]

Computed Properties

• Exact Mass: 1076.1844355g/mol
• Monoisotopic Mass: 1076.1844355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 69
• Rotatable Bond Count: 17
• Complexity: 2360
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• Topological Polar Surface Area: 325Ų

Experimental Properties

• Color/Form: Solid powder

Sulfo-Cy5.5 amine Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on Sulfo-Cy5.5 amine

Introduction to Sulfo-Cy5.5 amine (CAS No. 2183440-46-0)

Sulfo-Cy5.5 amine, a compound with the chemical identifier CAS No. 2183440-46-0, is a specialized fluorescent dye widely utilized in the field of biophotonics and molecular imaging. This compound belongs to the family of Cy5.5 dyes, which are known for their exceptional photostability and bright fluorescence properties. The introduction of the sulfonate group in Sulfo-Cy5.5 amine enhances its water solubility, making it an ideal candidate for a variety of biological applications.

The primary application of Sulfo-Cy5.5 amine lies in the development of fluorescently labeled biomolecules, such as antibodies, peptides, and nucleic acids. These labeled molecules are employed in high-throughput screening assays, Förster resonance energy transfer (FRET) studies, and flow cytometry. The high quantum yield and stability of Sulfo-Cy5.5 amine under various conditions make it a preferred choice for researchers seeking reliable and consistent fluorescence signals.

In recent years, the use of Sulfo-Cy5.5 amine has expanded into the field of single-molecule tracking and super-resolution microscopy. These advanced techniques rely on the ability to detect and follow individual molecules over time with high precision. The sulfonate modification not only improves solubility but also reduces non-specific binding, thereby enhancing the specificity of molecular interactions studied under single-molecule conditions.

One of the most compelling aspects of Sulfo-Cy5.5 amine is its compatibility with a wide range of labeling chemistries. Researchers can easily conjugate this dye to various biomolecules using standard amine-reactive protocols, such as NHS ester chemistry or click chemistry with azides. This flexibility allows for the customization of probes tailored to specific research needs.

Recent studies have demonstrated the utility of Sulfo-Cy5.5 amine in live-cell imaging applications. Its bright fluorescence and good photostability enable long-term observation of cellular processes without significant photobleaching or phototoxicity. This has been particularly valuable in studying dynamic events like protein trafficking, receptor signaling, and cell division.

The sulfonate group in Sulfo-Cy5.5 amine also contributes to its stability in biological environments. Unlike some other Cy dyes that may suffer from pH-dependent fluorescence quenching, Sulfo-Cy5.5 amine maintains consistent performance across a broad pH range, making it suitable for diverse biological systems.

Another area where Sulfo-Cy5.5 amine has shown promise is in multiplexed imaging experiments. The Cy series dyes, including Cy5.5, are known for their spectral overlap minimization when used in combination with other Cy dyes like Cy3 or Alexa Fluor dyes. This property is crucial for multiplexed assays where simultaneous detection of multiple targets is required without interference between different fluorophores.

The synthesis and purification of Sulfo-Cy5.5 amine are performed under stringent quality control measures to ensure batch-to-batch consistency. The compound is typically supplied as a lyophilized powder or in solution form, depending on the intended application. The availability of pre-labeled probes further streamlines experimental workflows for researchers.

In conclusion, Sulfo-Cy5.5 amine (CAS No. 2183440-46-0) is a versatile fluorescent dye that combines high performance with ease of use in biological research applications. Its enhanced solubility, stability, and compatibility with various labeling techniques make it an indispensable tool for modern biophotonics studies.